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Compound of Interest

Compound Name: Otophylloside H

Cat. No.: B15589733 Get Quote

Despite a comprehensive search of available scientific literature and chemical databases, no

specific information regarding the chemical structure, properties, or biological activities of a

compound named "Otophylloside H" could be located. This suggests that "Otophylloside H"

may be an uncharacterized or very recently isolated compound for which data has not yet been

publicly disseminated. It is also possible that this name is erroneous or refers to a compound

not yet indexed in searchable resources.

While information on Otophylloside H is unavailable, the genus Cynanchum, from which other

Otophyllosides have been isolated, is a rich source of C21 steroidal glycosides. These

compounds have garnered significant interest from researchers for their diverse and potent

biological activities. Several other Otophylloside congeners, isolated from the roots of

Cynanchum otophyllum, have been characterized and are briefly summarized below to provide

context on this class of natural products.

Characterized Otophyllosides from Cynanchum
otophyllum
A number of steroidal glycosides designated as Otophyllosides have been successfully isolated

and structurally elucidated from Cynanchum otophyllum. These compounds share a common

steroidal aglycone core with variations in their glycosidic chains and substitutions on the steroid

skeleton.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

Key Structural
Features

Otophylloside A C₅₀H₇₈O₁₈ 963.15

Specific

stereochemistry and

glycosylation pattern.

Otophylloside B C₄₉H₇₆O₁₈ 949.12

Differs in the sugar

moieties attached to

the aglycone.

Otophylloside F C₄₈H₇₆O₁₆ 909.12

Characterized by a

unique ester side

chain.[1]

Otophylloside O C₅₆H₈₄O₂₀ 1077.25

Possesses an

extended sugar chain.

[2]

Otophylloside T C₄₈H₇₀O₁₈ 935.07

Distinctive

hydroxylation and

glycosylation pattern.

This table summarizes data for related, characterized Otophylloside compounds due to the

absence of information on Otophylloside H.

Biological Activities of Related Otophyllosides
Studies on the characterized Otophyllosides have revealed a range of biological activities,

highlighting the therapeutic potential of this class of compounds. For instance, Otophylloside F

has been investigated for its potential neuroprotective effects.[1] The broader class of C21

steroidal glycosides from Cynanchum species are known to exhibit cytotoxic activities against

various cancer cell lines.

General Experimental Approaches for Isolation and
Characterization
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The isolation and structural elucidation of steroidal glycosides like the Otophyllosides typically

involve a series of chromatographic and spectroscopic techniques. A general workflow for such

studies is outlined below.

Figure 1. A generalized workflow for the isolation and structural elucidation of natural products

like Otophyllosides.

Caption: This diagram illustrates the typical experimental steps involved in extracting, isolating,

and identifying novel compounds from plant sources.

In conclusion, while a detailed technical guide on Otophylloside H cannot be provided due to

a lack of available data, the study of its congeners from Cynanchum otophyllum reveals a

promising class of bioactive steroidal glycosides. Future research may lead to the isolation and

characterization of Otophylloside H, at which point its chemical structure, properties, and

biological activities can be properly documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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